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Compound of Interest

Compound Name: N-Boc-4-hydroxy-D-proline, trans-

Cat. No.: B142493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on N-Boc-trans-4-hydroxy-D-proline,

a key building block in synthetic organic chemistry, particularly in the realm of peptide synthesis

and drug development. Its unique structural features, including the trans-configured hydroxyl

group and the acid-labile tert-butyloxycarbonyl (Boc) protecting group, make it a valuable

component for creating complex peptides and chiral pharmaceutical intermediates.

Core Molecular Data
The fundamental properties of N-Boc-trans-4-hydroxy-D-proline are summarized below,

providing a quick reference for experimental planning and analysis.

Property Value References

Molecular Formula C₁₀H₁₇NO₅ [1][2][3][4]

Molecular Weight 231.25 g/mol [1][2][4]

Appearance White crystalline solid [1]

CAS Number 147266-92-0 [2][4]
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Detailed methodologies for the synthesis of N-Boc-trans-4-hydroxy-D-proline and its application

in peptide synthesis are presented. These protocols are foundational for its use in research and

development.

Protocol 1: Synthesis of N-Boc-trans-4-hydroxy-D-
proline
This protocol details the N-protection of trans-4-hydroxy-D-proline using di-tert-butyl

dicarbonate (Boc)₂O. This is a common method for preparing Boc-protected amino acids.[1]

Materials:

trans-4-hydroxy-D-proline

Di-tert-butyl dicarbonate ((Boc)₂O)

Triethylamine (Et₃N) or other suitable base

4-Dimethylaminopyridine (DMAP) (catalyst)

Dichloromethane (CH₂Cl₂) or other suitable solvent

Saturated aqueous sodium bicarbonate (NaHCO₃)

Saturated aqueous sodium chloride (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Ether

Procedure:

Suspend trans-4-hydroxy-D-proline methyl ester hydrochloride (1 equivalent) in

dichloromethane (CH₂Cl₂).

Cool the suspension to 0 °C in an ice bath.
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With stirring, add triethylamine (2 equivalents), DMAP (0.05 equivalents), and (Boc)₂O (1.2

equivalents) sequentially.

Allow the reaction mixture to warm gradually to room temperature and continue stirring for

approximately 2 hours.

Monitor the reaction completion using an appropriate method (e.g., TLC).

Once the reaction is complete, remove the solvent by concentration under reduced pressure.

Add ether to the residual solid, collect the solid by filtration, and wash thoroughly with ether.

Combine the filtrates and concentrate under reduced pressure.

Dissolve the residue in CH₂Cl₂, wash with saturated aqueous NaHCO₃ and then with brine.

Dry the organic phase over anhydrous Na₂SO₄.

Evaporate the solvent under reduced pressure to yield the product, which can be further

purified by grinding with hexane and drying under high vacuum.

Protocol 2: Application in Boc Solid-Phase Peptide
Synthesis (SPPS)
N-Boc-trans-4-hydroxy-D-proline is a crucial reagent in Boc-SPPS. The following is a

generalized protocol for a single coupling cycle using this amino acid derivative. The hydroxyl

group on the proline ring may require its own protecting group (e.g., Benzyl) depending on the

overall synthetic strategy.

Materials:

N-Boc-trans-4-hydroxy-D-proline

Peptide-resin with a free N-terminal amine

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)
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Diisopropylethylamine (DIEA)

Coupling agents (e.g., HBTU, HOBt)

N,N-Dimethylformamide (DMF)

Procedure:

1. Nα-Boc Deprotection: a. Swell the peptide-resin in DCM within a reaction vessel. b. Treat the

resin with a solution of 50% TFA in DCM. A short pre-wash of 5 minutes can be performed.[5] c.

Agitate the mixture for an additional 15-25 minutes to ensure complete removal of the Boc

group.[5] d. Drain the TFA/DCM solution and wash the resin multiple times with DCM and

isopropanol to remove residual acid.[5]

2. Neutralization: a. Treat the peptide-resin, which is now an ammonium salt, with a solution of

5-10% DIEA in DCM or DMF. b. Agitate the mixture for 1-2 minutes and then drain the

neutralization solution. Repeat this step to ensure complete neutralization to the free amine.

3. Coupling: a. Dissolve N-Boc-trans-4-hydroxy-D-proline (2-4 equivalents) and a coupling

agent like HBTU/HOBt in DMF.[5] b. Add this solution to the neutralized peptide-resin. c. Add

DIEA (4-6 equivalents) to initiate the coupling reaction.[5] d. Agitate the reaction mixture at

room temperature for 1-2 hours. e. Monitor the completion of the coupling reaction using a

qualitative method like the Kaiser (ninhydrin) test. A negative result indicates a complete

reaction.

This cycle of deprotection, neutralization, and coupling is repeated with subsequent amino

acids until the desired peptide sequence is assembled.

Workflow Visualization
The following diagram illustrates the cyclical nature of the Boc Solid-Phase Peptide Synthesis

(SPPS) process, a primary application for N-Boc-trans-4-hydroxy-D-proline.
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Boc Solid-Phase Peptide Synthesis (SPPS) Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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